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Compound of Interest

Compound Name: ML179

Cat. No.: B8019595

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of ML179 (CAS: 1883548-87-5), a selective liver receptor
homolog 1 (LRH1) inverse agonist. Given the potent nature of this small molecule inhibitor,
adherence to these guidelines is critical to ensure personnel safety and maintain a secure
laboratory environment. The following information is based on best practices for handling
potent, research-grade compounds.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against exposure. The following table outlines the
minimum required PPE for handling ML179 in solid (powder) and solution forms.
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PPE Category

Solid Form (Powder)

Solution Form

Hand Protection

Double-gloving with nitrile
gloves is mandatory. The outer
glove should be changed
immediately upon
contamination.

Double-gloving with nitrile
gloves is mandatory. Ensure
gloves are rated for the

specific solvent being used.

Eye Protection

ANSI-rated safety glasses with
side shields are required. A
face shield should be used
when handling larger

quantities.

Chemical splash goggles are
required. A face shield is
recommended when there is a

risk of splashing.

Body Protection

A disposable, solid-front lab
coat is required. Cuffed
sleeves are recommended to

prevent powder from entering.

A fluid-resistant, disposable lab
coat is required. Ensure
complete coverage of arms

and torso.

Respiratory Protection

An N95-rated respirator or
higher is required when

handling the powder outside of

a certified chemical fume hood.

Not generally required if
handled within a certified
chemical fume hood. Use a
respirator with organic vapor
cartridges if there is a risk of
aerosolization outside of a

containment device.

Operational Plan: Handling and Storage

Proper handling and storage procedures are essential to prevent contamination and

degradation of ML179.

Receiving and Unpacking

 Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

e Transport: Transport the unopened package to the designated laboratory area.

o Don PPE: Before opening, don the appropriate PPE as outlined in the table above.
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e Open in Hood: Open the package inside a certified chemical fume hood.

 Verify: Confirm the contents match the order information and that the container is sealed and
intact.

Weighing and Reconstitution

e Solid ML179: All handling of powdered ML179 must be conducted within a certified chemical
fume hood to prevent inhalation of fine particles. Use anti-static weigh paper and tools.

o Solution Preparation: When preparing solutions, add the solvent to the vial containing the
ML179 powder slowly to avoid splashing. Ensure the vial is securely capped and vortex or
sonicate as needed to ensure complete dissolution.

Storage

Form Storage Temperature Storage Conditions
Store in a tightly sealed

Solid -20°C container in a desiccator to
protect from moisture.
Aliquot into single-use vials to
avoid repeated freeze-thaw

In Solvent -80°C

cycles. Store in a tightly sealed

container.

Disposal Plan

All waste materials contaminated with ML179 must be treated as hazardous chemical waste.
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Waste Type

Disposal Procedure

Solid Waste

All disposable PPE (gloves, lab coats,
respirators), weigh paper, and contaminated
vials should be collected in a dedicated, sealed,

and clearly labeled hazardous waste container.

Liquid Waste

Unused solutions of ML179 and any solvent
used for rinsing contaminated glassware should
be collected in a sealed and properly labeled
hazardous waste container. Do not pour down

the drain.

Sharps Waste

Needles and syringes used for transferring
ML179 solutions must be disposed of in a
designated sharps container for hazardous

chemical waste.

Experimental Workflow and Safety Procedures

The following diagrams illustrate the standard workflow for handling ML179 and the logical

steps for ensuring safety.
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ML179 Handling Workflow
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ML179 Safety Decision Tree
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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